Cas no 1303-33-9 (Pigment Yellow 53)

Pigment Yellow 53 structure
Pigment Yellow 53 structure
Product Name:Pigment Yellow 53
CAS No:1303-33-9
MF:As2S3
MW:246.038196563721
MDL:MFCD00003435
CID:151551
Update Time:2024-01-25

Pigment Yellow 53 Chemical and Physical Properties

Names and Identifiers

    • Arsenic sulfide (As2S3)
    • Arsenic(III) sulfide
    • Arsenictrisulfide
    • Arsenic yellow
    • Arsenious sulfide
    • Arsenous sulfide
    • Auripigment
    • Auripigmentum
    • C.I. 77086
    • C.I. Pigment Yellow 39
    • Diarsenic trisulfide
    • Pigment Yellow 39
    • Sekio
    • Shio
    • ci77086
    • orpiment
    • ai3-01006
    • arsenicred
    • king’sgold
    • AURYPIGMENT
    • c.i.77086
    • arsenicyellow
    • naturalorpiment
    • pigmentyellow39
    • yellowarsenicsulfide
    • ARSENIC TRISULFIDE
    • ARSENIC TRI SULPHIDE
    • ARSENIC SULFIDE YELLOW
    • Pigment Yellow 53
    • MDL: MFCD00003435
    • Inchi: 1S/As2S3/c3-1-5-2-4
    • InChI Key: KNFJTZYMLKHMCM-UHFFFAOYSA-N
    • SMILES: S([As]=S)[As]=S

Computed Properties

  • Exact Mass: 247.77500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 84.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Red monoclinic crystals (yellow powder). Toxic. Epidemiological investigation shows that it is carcinogenic to humans.
  • Density: 3.46 g/cm3
  • Melting Point: 310 ºC
  • Boiling Point: 707 ºC
  • Flash Point: 707°C
  • Refractive Index: 2.81
  • Solubility: 不溶于水;溶于碱性溶液
  • Water Partition Coefficient: Insoluble in water. Soluble in alkali sulfides or carbonate, hot HCl
  • PSA: 89.48000
  • LogP: 1.40800
  • Solubility: It is soluble in alkali hydroxide, alkali sulfide and alkali carbonate solutions, gradually soluble in hot hydrochloric acid, almost insoluble in water, and decomposed in nitric acid.
  • Merck: 14,806
  • Sensitiveness: moisture sensitive

Pigment Yellow 53 Security Information

Pigment Yellow 53 Customs Data

  • HS CODE:2813909000

Pigment Yellow 53 Pricemore >>

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Pigment Yellow 53 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:1303-33-9)硫化砷(III)
Order Number:LE27008371
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1303-33-9)硫化砷(III)
LE27008371
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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